Cas no 1022983-53-4 (2-Bromo-5-iodo-4-methylbenzoic acid)

• Product Name: 2-Bromo-5-iodo-4-methylbenzoic acid
• CAS No: 1022983-53-4
• MF: C₈H₆BrIO₂
• MW: 340.940514087677
• MDL: MFCD28130046
• CID: 2134112
• Update Time: 2023-08-04

2-Bromo-5-iodo-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-iodo-4-methylBenzoic acid
• BLSDRZYRALDRRF-UHFFFAOYSA-N
• 2-Bromo-5-iodo-4-methyl-benzoic acid
• 2-Bromo-5-iodo-4-methylbenzoic acid

• MDL： MFCD28130046
• Inchi： 1S/C8H6BrIO2/c1-4-2-6(9)5(8(11)12)3-7(4)10/h2-3H,1H3,(H,11,12)
• InChI Key： BLSDRZYRALDRRF-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C(=CC=1C)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Topological Polar Surface Area: 37.3